Cas no 1261874-04-7 (2-Chloro-6-hydroxy-3-(perfluorophenyl)pyridine)

• Product Name: 2-Chloro-6-hydroxy-3-(perfluorophenyl)pyridine
• CAS No: 1261874-04-7
• MF: C₁₁H₃ClF₅NO
• MW: 295.59263920784
• CID: 4921149
• Update Time: 2025-06-26

2-Chloro-6-hydroxy-3-(perfluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-hydroxy-3-(perfluorophenyl)pyridine

• Inchi： 1S/C11H3ClF5NO/c12-11-3(1-2-4(19)18-11)5-6(13)8(15)10(17)9(16)7(5)14/h1-2H,(H,18,19)
• InChI Key： OANZRKZDCJQPGY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(N1)=O)C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 438
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1

Additional information on 2-Chloro-6-hydroxy-3-(perfluorophenyl)pyridine

Professional Introduction to 2-Chloro-6-hydroxy-3-(perfluorophenyl)pyridine (CAS No. 1261874-04-7)

2-Chloro-6-hydroxy-3-(perfluorophenyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1261874-04-7, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a chloro group, a hydroxyl group, and a perfluorophenyl moiety, contribute to its unique chemical properties and potential applications in synthetic chemistry and medicinal chemistry.

The chloro substituent at the 2-position of the pyridine ring introduces electrophilic characteristics, making it susceptible to nucleophilic substitution reactions. This reactivity is highly valuable in organic synthesis, as it allows for further functionalization of the molecule. The hydroxyl group at the 6-position adds another layer of reactivity, enabling participation in hydrogen bonding interactions and serving as a potential site for derivatization. Additionally, the perfluorophenyl group at the 3-position imparts lipophilicity and stability, which are critical factors in drug design for improving bioavailability and metabolic resistance.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The combination of these functional groups in 2-Chloro-6-hydroxy-3-(perfluorophenyl)pyridine makes it an intriguing candidate for further investigation. Studies have demonstrated that pyridine-based compounds often exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for therapeutic applications. For instance, modifications of the pyridine core have been shown to enhance binding affinity to target proteins, which is a key consideration in drug discovery.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for diverse chemical transformations, enabling chemists to tailor its structure for specific applications. Researchers have leveraged these features to develop novel intermediates for drug synthesis. For example, the chloro group can be displaced by a range of nucleophiles, including amines and thiols, facilitating the construction of more complex molecules. The hydroxyl group can undergo etherification or esterification reactions, further expanding its synthetic utility.

The perfluorophenyl group is particularly noteworthy due to its unique electronic properties. Perfluoroaromatic rings are known for their high electron-withdrawing effects, which can modulate the reactivity and electronic distribution across the molecule. This characteristic has been exploited in designing molecules with improved pharmacokinetic profiles. Additionally, perfluoroaromatics often exhibit enhanced stability against metabolic degradation, which is a desirable trait in drug development.

Recent advancements in computational chemistry have also highlighted the potential of 2-Chloro-6-hydroxy-3-(perfluorophenyl)pyridine as a scaffold for drug discovery. Molecular modeling studies have shown that this compound can interact with various biological targets through multiple binding modes, suggesting its suitability for developing multitarget drugs. Such drugs have gained prominence due to their ability to modulate multiple pathways simultaneously, potentially leading to synergistic therapeutic effects.

In addition to its synthetic appeal, this compound has shown promise in preliminary biological assays. Researchers have reported that derivatives of this molecule exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. While further studies are needed to fully elucidate its pharmacological profile, these early findings underscore its potential as a lead compound for drug development.

The synthesis of 2-Chloro-6-hydroxy-3-(perfluorophenyl)pyridine itself presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as cross-coupling reactions and palladium-catalyzed transformations have been particularly useful in assembling the perfluorophenyl moiety and other functional groups efficiently.

Future research directions may focus on exploring derivatives of this compound to optimize their pharmacological properties. By systematically modifying individual functional groups, researchers can fine-tune their activity profiles and improve their suitability for therapeutic applications. Additionally, investigating its behavior in vitro and in vivo will provide valuable insights into its potential as a drug candidate.

The role of computational tools cannot be overstated in modern drug discovery. Software packages capable of predicting molecular properties and virtual screening algorithms have accelerated the process of identifying promising candidates like 2-Chloro-6-hydroxy-3-(perfluorophenyl)pyridine. These tools allow researchers to rapidly evaluate large libraries of compounds virtual

• ly before conducting expensive wet lab experiments.

  In conclusion,2-Chloro-6-hydroxy-3-(perfluorophenyl)pyridine (CAS No. 1261874-04-7) represents a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structural features, including the chloro, hydroxyl, and perfluorophenyl groups, make it a versatile scaffold for synthetic and medicinal chemistry. Ongoing research efforts are expected to uncover new applications and refine our understanding of its therapeutic promise. As our knowledge of molecular interactions continues to expand, compounds like this one will play an increasingly important role in developing next-generation therapeutics.